Cas no 2681256-26-6 (2-(3Z)-1-acetylpyrrolidin-3-ylidene-2-fluoroacetic acid)

• Product Name: 2-(3Z)-1-acetylpyrrolidin-3-ylidene-2-fluoroacetic acid
• CAS No: 2681256-26-6
• MF: C₈H₁₀FNO₃
• MW: 187.168305873871
• CID: 5653602
• PubChem ID: 165911867
• Update Time: 2025-10-28

2-(3Z)-1-acetylpyrrolidin-3-ylidene-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3Z)-1-acetylpyrrolidin-3-ylidene]-2-fluoroacetic acid
• EN300-28271585
• 2681256-26-6
• 2-(3Z)-1-acetylpyrrolidin-3-ylidene-2-fluoroacetic acid

• Inchi： 1S/C8H10FNO3/c1-5(11)10-3-2-6(4-10)7(9)8(12)13/h2-4H2,1H3,(H,12,13)/b7-6-
• InChI Key： ROVNJASFPQVXDM-SREVYHEPSA-N
• SMILES： F/C(/C(=O)O)=C1\CN(C(C)=O)CC\1

Computed Properties

• Exact Mass: 187.06447134g/mol
• Monoisotopic Mass: 187.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(3Z)-1-acetylpyrrolidin-3-ylidene-2-fluoroacetic acid

Recent Advances in the Study of 2-(3Z)-1-acetylpyrrolidin-3-ylidene-2-fluoroacetic acid (CAS: 2681256-26-6)

In recent years, the compound 2-(3Z)-1-acetylpyrrolidin-3-ylidene-2-fluoroacetic acid (CAS: 2681256-26-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-based scaffold and fluoroacetic acid moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and biological activity, providing valuable insights for drug development.

The synthesis of 2-(3Z)-1-acetylpyrrolidin-3-ylidene-2-fluoroacetic acid has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step synthetic route involving the condensation of 1-acetylpyrrolidin-3-one with fluoroacetic acid derivatives, followed by purification using high-performance liquid chromatography (HPLC). The improved synthetic protocol has facilitated further pharmacological evaluations of this compound.

Pharmacological studies have revealed that 2-(3Z)-1-acetylpyrrolidin-3-ylidene-2-fluoroacetic acid exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro assays demonstrated its ability to selectively target cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 µM, suggesting its potential as a novel anti-inflammatory agent. Additionally, molecular docking simulations have provided structural insights into its binding interactions with the COX-2 active site, highlighting the critical role of the fluoroacetic acid group in enzyme inhibition.

Beyond its anti-inflammatory properties, recent preclinical studies have explored the compound's potential in oncology. A 2024 study published in Cancer Research reported that 2-(3Z)-1-acetylpyrrolidin-3-ylidene-2-fluoroacetic acid induces apoptosis in certain cancer cell lines by modulating the expression of pro-apoptotic proteins. The study also noted a synergistic effect when combined with conventional chemotherapeutic agents, opening new avenues for combination therapy in cancer treatment.

Despite these promising findings, challenges remain in the clinical translation of 2-(3Z)-1-acetylpyrrolidin-3-ylidene-2-fluoroacetic acid. Pharmacokinetic studies indicate limited oral bioavailability, necessitating further formulation optimization. Researchers are currently investigating prodrug strategies and nanoparticle-based delivery systems to enhance its absorption and distribution profiles. These efforts are critical for advancing the compound into clinical trials.

In conclusion, 2-(3Z)-1-acetylpyrrolidin-3-ylidene-2-fluoroacetic acid represents a compelling candidate for drug development, with demonstrated efficacy in inflammation and oncology. Ongoing research aims to address its pharmacokinetic limitations and expand its therapeutic applications. The continued exploration of this compound underscores its potential to contribute to the next generation of targeted therapies in chemical biology and medicine.